![molecular formula C5H9N B6171019 (5R)-1-azabicyclo[3.1.0]hexane CAS No. 45377-46-6](/img/no-structure.png)
(5R)-1-azabicyclo[3.1.0]hexane
Overview
Description
(5R)-1-azabicyclo[3.1.0]hexane, also known as 1-azabicyclohexane, is a cyclic organic compound with a molecular formula of C6H11N. It is a saturated, five-membered ring compound with a nitrogen atom as the heteroatom. It is an important intermediate in organic synthesis and is used in the production of a variety of organic compounds. Additionally, 1-azabicyclohexane has been studied for its potential medicinal applications.
Scientific Research Applications
(5R)-1-azabicyclo[3.1.0]hexanehexane has a wide range of scientific research applications. It has been studied for its potential use in the production of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it has been studied for its potential use as a catalyst in organic synthesis reactions. Furthermore, (5R)-1-azabicyclo[3.1.0]hexanehexane has been studied for its potential use in the production of polymers, surfactants, and other materials.
Mechanism of Action
The mechanism of action of (5R)-1-azabicyclo[3.1.0]hexanehexane is not yet fully understood. However, it is believed that the compound acts as an electron-donating group, which can activate certain organic molecules and facilitate their reactions. Additionally, (5R)-1-azabicyclo[3.1.0]hexanehexane is thought to act as a Lewis base, which can form strong bonds with electron-deficient molecules and facilitate their reactions. Furthermore, (5R)-1-azabicyclo[3.1.0]hexanehexane is believed to act as a proton-donating group, which can facilitate the transfer of protons between molecules and facilitate their reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of (5R)-1-azabicyclo[3.1.0]hexanehexane are not yet fully understood. However, it has been studied for its potential use as an anti-inflammatory agent and as an antioxidant. Additionally, (5R)-1-azabicyclo[3.1.0]hexanehexane has been studied for its potential use in the treatment of certain types of cancer. Furthermore, (5R)-1-azabicyclo[3.1.0]hexanehexane has been studied for its potential use in the treatment of certain types of neurological disorders.
Advantages and Limitations for Lab Experiments
(5R)-1-azabicyclo[3.1.0]hexanehexane has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and readily available. Additionally, it is relatively stable and can be stored for long periods of time without degradation. Furthermore, (5R)-1-azabicyclo[3.1.0]hexanehexane is relatively non-toxic, making it safe to use in laboratory experiments.
However, there are some limitations to (5R)-1-azabicyclo[3.1.0]hexanehexane. One limitation is that it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, (5R)-1-azabicyclo[3.1.0]hexanehexane is not very reactive, making it difficult to use in certain types of reactions. Furthermore, (5R)-1-azabicyclo[3.1.0]hexanehexane is not very stable in the presence of light or heat, making it difficult to use in certain types of experiments.
Future Directions
(5R)-1-azabicyclo[3.1.0]hexanehexane has a wide range of potential future directions. One potential direction is the development of new synthesis methods for (5R)-1-azabicyclo[3.1.0]hexanehexane and its derivatives. Additionally, (5R)-1-azabicyclo[3.1.0]hexanehexane could be studied for its potential use in the production of new pharmaceuticals, agrochemicals, and other organic compounds. Furthermore, (5R)-1-azabicyclo[3.1.0]hexanehexane could be studied for its potential use as a catalyst in organic synthesis reactions. Additionally, (5R)-1-azabicyclo[3.1.0]hexanehexane could be studied for its potential use in the production of polymers, surfactants, and other materials. Finally, (5R)-1-azabicyclo[3.1.0]hexanehexane could be studied for its potential use in the treatment of certain types of cancer and neurological disorders.
Synthesis Methods
(5R)-1-azabicyclo[3.1.0]hexanehexane can be synthesized through a number of methods. One method involves the reaction of 5-amino-1-pentanol with ethyl chloroformate in the presence of a base. This reaction produces the desired (5R)-1-azabicyclo[3.1.0]hexanehexane as well as a byproduct of ethyl formate. Another method involves the reaction of 1-amino-2-methyl-1-pentanol with ethyl chloroformate in the presence of a base. This reaction produces the desired (5R)-1-azabicyclo[3.1.0]hexanehexane as well as a byproduct of ethyl formate. Additionally, (5R)-1-azabicyclo[3.1.0]hexanehexane can be synthesized from the reaction of cyclohexanone with ammonia in the presence of a base. This reaction produces the desired (5R)-1-azabicyclo[3.1.0]hexanehexane as well as a byproduct of cyclohexanone.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (5R)-1-azabicyclo[3.1.0]hexane can be achieved through a multistep process involving the cyclization of a suitable precursor compound.", "Starting Materials": [ "2-bromo-1-cyclopentene", "ethylamine", "sodium hydride", "tetrahydrofuran", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: Preparation of 2-bromo-1-cyclopentene by bromination of cyclopentene with bromine in acetic acid.", "Step 2: Reaction of 2-bromo-1-cyclopentene with ethylamine in the presence of sodium hydride in tetrahydrofuran to form N-ethyl-2-bromocyclopentylamine.", "Step 3: Reduction of N-ethyl-2-bromocyclopentylamine with sodium borohydride in methanol to form N-ethylcyclopentylamine.", "Step 4: Cyclization of N-ethylcyclopentylamine with hydrochloric acid in diethyl ether to form (5R)-1-azabicyclo[3.1.0]hexane.", "Step 5: Purification of the product by washing with sodium hydroxide solution and drying with magnesium sulfate." ] } | |
CAS RN |
45377-46-6 |
Product Name |
(5R)-1-azabicyclo[3.1.0]hexane |
Molecular Formula |
C5H9N |
Molecular Weight |
83.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
